(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone

• IUPAC Name: [4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• InChI: InChI=1S/C17H15ClF3N3O2/c18-13-10-22-6-3-14(13)26-12-4-7-24(8-5-12)16(25)11-1-2-15(23-9-11)17(19,20)21/h1-3,6,9-10,12H,4-5,7-8H2
• InChI Key: JXSOIZWNRWJJTA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=NC=C2)Cl)C(=O)C3=CN=C(C=C3)C(F)(F)F
• Molecular Formula: C17H15ClF3N3O2
• Molecular Weight: 385.8 g/mol
• CAS No.: 2034557-63-4

Description

(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone is a useful research compound. Its molecular formula is C17H15ClF3N3O2 and its molecular weight is 385.77. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thermal, Optical, Etching, and Structural Studies

Research focused on a closely related compound, detailed thermal, optical, etching, and structural studies along with theoretical calculations. These studies revealed the compound's stable structure in a specific temperature range and its interaction energies between molecules, providing insights into its potential applications in materials science and engineering (Karthik et al., 2021).

Crystal and Molecular Structure Analysis

Another study on a structurally similar compound emphasized its crystal and molecular structure. Such analyses are crucial for understanding the compound's physical and chemical properties, which can be essential for designing new materials and drugs (Lakshminarayana et al., 2009).

Antimicrobial Activity

A compound with a piperidin-4-yl)methanone oxime derivative showcased promising antimicrobial activity against various bacterial and fungal strains. This indicates the potential of related compounds for use in developing new antimicrobial agents (Mallesha & Mohana, 2014).

Synthesis and Molecular Docking Study

Research on novel heterocyclic compounds, incorporating a pyridyl-methanone framework, has shown significant anticancer and antimicrobial activities. These findings suggest that derivatives of the initial compound might be utilized in pharmaceutical development to overcome microbial resistance (Katariya, Vennapu, & Shah, 2021).

Antimycobacterial Activity

Nicotinic acid hydrazide derivatives, related to the pyridine core of the initial compound, demonstrated antimycobacterial activity. This highlights the potential of similar compounds in treating mycobacterial infections (Sidhaye et al., 2011).